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Compound of Interest

Compound Name: 3,7-Dimethyl-1-octen-3-ol

Cat. No.: B092404

An In-depth Technical Guide to 3,7-Dimethyl-1-octen-3-ol: Properties, Synthesis, and
Analytical Methodologies

Introduction

3,7-Dimethyl-1-octen-3-ol, also known by its synonym 6,7-Dihydrolinalool, is a tertiary alcohol
that plays a significant role in the fragrance and chemical synthesis industries.[1][2] Its unique
molecular structure, featuring both a hydroxyl group and a terminal double bond, imparts
characteristic chemical reactivity and physical properties. This guide provides a comprehensive
overview of 3,7-Dimethyl-1-octen-3-ol, with a focus on its chemical and physical
characteristics, synthesis, and analytical protocols relevant to researchers, scientists, and
professionals in drug development.

Chemical and Physical Properties

The fundamental properties of 3,7-Dimethyl-1-octen-3-ol are summarized below. These
properties are crucial for its handling, application, and analysis.

Structural and Molecular Information

e IUPAC Name: 3,7-dimethyloct-1-en-3-0l[2][3]
e Synonyms: 6,7-Dihydrolinalool[1][2]

« CAS Number: 18479-49-7[1][2][3]
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e Molecular Formula: C10H200[1][2][3]
e Molecular Weight: 156.27 g/mol [1][2]
e Chemical Class: Tertiary Alcohol[4]

The structure of 3,7-Dimethyl-1-octen-3-ol features a chiral center at the C3 carbon, indicating
the potential for enantiomeric forms.

Caption: Chemical structure of 3,7-Dimethyl-1-octen-3-ol.

Tabulated Physical Properties

Property Value Source(s)

62 °C at 8.3 mmHg 89-91 °C

Boiling Point 5] [6
J at 15 Torr B1[9]

Density 0.85 g/mL [5]

Refractive Index 1.452 [5][6]

Flash Point 63.3-69 °C [5]1[6]
25 Paat 20 °C 0.212 mmHg at

Vapor Pressure [5]116]
25°C

Water Solubility 0.08 g/L (predicted) [4]

N Soluble in ethanol and most
Solubility o [7]
non-volatile oils

Synthesis and Reactivity
Industrial Synthesis

A known industrial synthesis pathway for 3,7-Dimethyl-1-octen-3-ol involves a multi-step
process.[8] This process is significant as it provides a route to a key intermediate for the
synthesis of other valuable compounds, including isophytol and Vitamin E.[8]
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Caption: Industrial synthesis pathway for 3,7-Dimethyl-1-octen-3-ol.

Chemical Reactivity

As a tertiary alcohol, the hydroxyl group of 3,7-Dimethyl-1-octen-3-ol is resistant to oxidation
under mild conditions. However, the presence of the terminal alkene group allows for a range
of addition reactions, such as hydrogenation, halogenation, and hydrohalogenation. The
stability of the molecule is generally good under standard conditions, though it may be sensitive
to strong acids and oxidizing agents.[9]

Applications
Fragrance Industry

The primary application of 3,7-Dimethyl-1-octen-3-ol is as a fragrance ingredient, valued for
its fresh, floral, and slightly citrusy aroma.[2]

Chemical Synthesis

In the context of drug development and fine chemical synthesis, 3,7-Dimethyl-1-octen-3-ol
serves as a valuable chiral building block. Its use as a starting material for the synthesis of
isophytol and Vitamin E highlights its importance in the production of complex, biologically
active molecules.[8] The presence of multiple functional groups allows for a variety of chemical
transformations, making it a versatile intermediate.

Analytical Methodologies

Accurate characterization of 3,7-Dimethyl-1-octen-3-ol is essential for quality control and
research purposes. Gas chromatography-mass spectrometry (GC-MS) is a primary technique
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for its identification and quantification.

Gas Chromatography-Mass Spectrometry (GC-MS)
Protocol

This protocol provides a general framework for the analysis of 3,7-Dimethyl-1-octen-3-ol.
Instrument conditions may require optimization based on the specific equipment and sample
matrix.

1. Sample Preparation:

» Dilute the sample in a suitable solvent (e.g., hexane or dichloromethane) to a concentration
of approximately 100-1000 pg/mL.

 |If necessary, perform a derivatization step (e.g., silylation) to improve chromatographic
performance, although this is not always required for this compound.

2. GC-MS Instrument Conditions:

e GC Column: A non-polar or semi-polar capillary column (e.g., DB-5ms, HP-5ms) is typically
used. Dimensions of 30 m x 0.25 mm x 0.25 pm are common.

« Injector: Split/splitless injector, with a split ratio of 50:1.

 Injector Temperature: 250 °C.

e Oven Temperature Program:

e Initial temperature: 60 °C, hold for 2 minutes.

e Ramp: 10 °C/min to 280 °C.

e Final hold: 5 minutes at 280 °C.

e Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

o MS Interface Temperature: 280 °C.

e lon Source Temperature: 230 °C.

e Mass Range: m/z 40-400.

« lonization Mode: Electron lonization (EIl) at 70 eV.

3. Data Analysis:

e The retention time of the analyte is used for identification, with Kovats retention indices of
approximately 1118-1124 on a standard non-polar column.[2][10]

e The mass spectrum is used for confirmation by comparing it to a reference library (e.g.,
NIST).
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Sample [label="Sample containing\n3,7-Dimethyl-1l-octen-3-0l"];
Preparation [label="Sample Preparation\n(Dilution)"]; Injection
[Llabel="GC Injection"]; Separation [label="Chromatographic
Separation"]; Ionization [label="MS Ionization (EI)"]; Detection
[label="Mass Detection"]; Data [label="Data Analysis\n(Retention Time
& Mass Spectrum)"]; Result [label="Identification and Quantification",
shape=Mdiamond, fillcolor="#FFFFFF"];

Sample -> Preparation; Preparation -> Injection; Injection ->
Separation; Separation -> Ionization; Ionization -> Detection;
Detection -> Data; Data -> Result; }

Caption: A typical workflow for GC-MS analysis.

Safety and Handling

While specific toxicological data for 3,7-Dimethyl-1-octen-3-ol is not extensively detailed in
publicly available literature, general precautions for handling laboratory chemicals should be
observed. This includes working in a well-ventilated area, using personal protective equipment
(gloves, safety glasses), and avoiding inhalation, ingestion, and skin contact. For related
compounds, such as 3,7-dimethyloctan-1-ol, skin and eye irritation are noted hazards.[7]

Conclusion

3,7-Dimethyl-1-octen-3-ol is a versatile chemical with established applications in the fragrance
industry and significant potential as a synthetic intermediate in pharmaceutical and fine
chemical research. A thorough understanding of its chemical and physical properties, as
outlined in this guide, is fundamental for its effective and safe utilization. The analytical
methods described provide a basis for the quality control and characterization of this

compound in a research and development setting.

References
PubChem. 3,7-Dimethyloct-1-en-3-ol. [Link]

¢ NIST. 1-Octen-3-ol, 3,7-dimethyl-. [Link]

¢ NIST. 1-Octen-3-ol, 3,7-dimethyl-. [Link]

e FooDB. Showing Compound 3,7-dimethyl-1-octen-3-ol (FDB029666). [Link]
¢ Google Patents. Process for the manufacture of 3,7-dimethyl-1-octen-3-ol.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b092404?utm_src=pdf-body
https://www.benchchem.com/product/b092404?utm_src=pdf-body
https://www.chembk.com/en/chem/3,7-DIMETHYL-1-OCTANOL
https://www.benchchem.com/product/b092404?utm_src=pdf-body
https://www.benchchem.com/product/b092404?utm_src=pdf-body
https://www.benchchem.com/product/b092404?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratgry

Check Availability & Pricing

e ChemBK. 3,7-DIMETHYL-1-OCTANOL. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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